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Compound of Interest

Compound Name: NH2-PEG6-Boc

Cat. No.: B605467

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and physicochemical
properties of NH2-PEG6-Boc, a heterobifunctional linker commonly utilized in the synthesis of
Proteolysis Targeting Chimeras (PROTACSs) and Antibody-Drug Conjugates (ADCs). The
information presented is compiled from available safety data sheets of structurally similar
compounds and supplier technical information.

Product Identification and Properties

Identifier Value
Product Name NH2-PEG6-Boc

Boc-NH-PEG6-NH2, tert-Butyl (20-amino-
Synonyms

3,6,9,12,15,18-hexaoxaicosyl)carbamate[1]

CAS Number 1091627-77-8[1][2]

Molecular Formula C19H40N208[1][2]

Molecular Weight 424.53 g/mol [3]

Appearance Colorless to Yellow Liquid[3][4]

Hazard Identification and Safety Data
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Note: A specific Safety Data Sheet (SDS) for NH2-PEG6-Boc was not available. The following
data is based on the SDS for a structurally similar compound, Boc-NH-PEG3 (CAS No.
139115-92-7), and should be used as a guideline. Users should handle NH2-PEG6-Boc with
caution and perform their own risk assessment.

GHS Classification:[5]

Hazard Class

Hazard Category

Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[5]

) ) o H315: Causes skin irritation[5]
Skin Corrosion/Irritation Category 2 ]

) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation[5][6]
Specific Target Organ Toxicity - H335: May cause respiratory
Category 3

Single Exposure

irritation[5][6]

GHS Label Elements:[5]

Pictogram

Signal Word

Warning[1][5]

Precautionary Statements:[1][5]
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Code Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapors/spray.[1][5]
P264 Wash hands thoroughly after handling.[5]
Do not eat, drink or smoke when using this
P270
product.[5]
pP271 Use only outdoors or in a well-ventilated area.[5]
5280 Wear protective gloves/protective clothing/eye
protection/face protection.[5]
IF ON SKIN: Wash with plenty of soap and
P302+P352
water.[5]
IF INHALED: Remove victim to fresh air and
P304+P340 keep at rest in a position comfortable for
breathing.[5]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[1][5]
P330 Rinse mouth.[5]
Take off contaminated clothing and wash it
P362+P364

before reuse.[5]

Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of NH2-PEG6-Boc and

ensuring laboratory safety.
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Parameter Recommendation

Storage Temperature 2-8°C or -20°C for long-term storage.[1][3][4][7]

Keep in a dark place, under an inert
Storage Conditions atmosphere, sealed, dry, and protected from
light.[1][2][3]

o Strong oxidizing agents, acids, acid chlorides,
Incompatibilities ) )
acid anhydrides.[8]

Avoid inhalation and contact with skin and eyes.
Safe Handling Use in a well-ventilated area or with appropriate

exhaust ventilation.[5]

Experimental Applications and Protocols

NH2-PEG6-Boc is a valuable tool in drug development, primarily serving as a flexible linker in
the design of PROTACSs. The terminal amine and Boc-protected amine allow for sequential
conjugation to a target protein ligand and an E3 ligase ligand.

Conceptual Experimental Workflow: PROTAC Synthesis

The following diagram illustrates the general workflow for synthesizing a PROTAC using a
heterobifunctional linker like NH2-PEG6-Boc.
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Conceptual Workflow: PROTAC Synthesis

PROTAC Assembly
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Caption: Conceptual workflow for PROTAC synthesis and application.

General Protocol for Boc Deprotection
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The Boc (tert-butyloxycarbonyl) protecting group can be removed under acidic conditions to
yield a free amine, which is then available for subsequent conjugation.

» Dissolve the Boc-protected compound in a suitable solvent such as dichloromethane (DCM)
or dioxane.

e Add an excess of an acid, commonly trifluoroacetic acid (TFA) or hydrochloric acid (HCI) in
dioxane.

 Stir the reaction at room temperature for 1-4 hours, monitoring the reaction progress by an
appropriate method (e.g., TLC or LC-MS).

» Upon completion, remove the solvent and excess acid under reduced pressure.

e The resulting amine salt can often be used directly in the next step or neutralized with a base
if required.

First-Aid Measures

In case of exposure, follow these first-aid measures:

Exposure Route First-Aid Measure

Move the person into fresh air. If not breathing,

Inhalation ) o o
give artificial respiration.[9]

Skin Contact Wash off with soap and plenty of water.[9]
Eye Contact Flush eyes with water as a precaution.[9]
) Never give anything by mouth to an

Ingestion

unconscious person. Rinse mouth with water.[9]

Seek immediate medical attention if symptoms persist or in case of severe exposure.

Personal Protective Equipment (PPE)

To ensure safety when handling NH2-PEG6-Boc, the following personal protective equipment
IS recommended:
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Protection Type Equipment

Eye/Face Protection Safety glasses with side-shields or goggles.[5]

) ] Chemical-resistant gloves (e.qg., nitrile rubber)
Skin Protection
and a lab coat.[5]

) ) Use in a well-ventilated area. If inhalation risk is
Respiratory Protection ) ] ]
high, use a suitable respirator.[5]

This technical guide is intended to provide essential safety and handling information for NH2-
PEG6-Boc. It is imperative that all laboratory personnel read and understand this information
before working with this compound. Always refer to the specific SDS provided by the supplier
and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b605467#nh2-peg6-boc-safety-data-sheet-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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